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Compound of Interest

2-(3,4-Dimethoxy-benzyl)-
Compound Name:

piperidine hydrochloride
CAS No.: 109247-03-2
Cat. No.: B011225

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the analytical methods required for the full
characterization of 2-(3,4-dimethoxybenzyl)piperidine hydrochloride, a heterocyclic compound
of interest in pharmaceutical development. As a hydrochloride salt, this molecule presents
specific analytical considerations that must be addressed to ensure its identity, purity, and
stability. This guide moves beyond simple procedural lists to explain the causality behind
experimental choices, ensuring that each protocol is a self-validating system. We will detall
integrated chromatographic, spectroscopic, and thermal analysis techniques, grounded in
established scientific principles and regulatory expectations, such as those outlined by the
International Council on Harmonisation (ICH).

Introduction and Strategic Overview
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The compound 2-(3,4-dimethoxybenzyl)piperidine hydrochloride belongs to the piperidine class
of molecules, a scaffold prevalent in over twenty classes of pharmaceuticals and numerous
alkaloids[1]. The presence of the dimethoxybenzyl group and its formation as a hydrochloride
salt necessitates a multi-faceted analytical approach to confirm its chemical structure, quantify
its purity, identify potential impurities, and assess its physicochemical properties.

A robust analytical package is the cornerstone of drug development, providing the documented
evidence necessary for regulatory submissions and ensuring the quality and consistency of the
active pharmaceutical ingredient (API). The objective of this guide is to establish a suite of
validated analytical procedures that, when used in concert, provide a high degree of assurance
regarding the quality of 2-(3,4-dimethoxybenzyl)piperidine hydrochloride.

Physicochemical Properties Summary

Property Value Source

] 2-(3,4-dimethoxy-benzyl)-
Chemical Name o ) [2]
piperidine hydrochloride

Molecular Formula C14H21NO2 - HCI
Molecular Weight 271.78 g/mol
Appearance Solid

InChi Key PCGMOPJUPDKQEV-

UHFFFAOYSA-N

CAS Number 109247-03-2 [2]

Integrated Analytical Workflow

A complete characterization relies on the convergence of data from orthogonal techniques.
Each method provides a unique piece of the puzzle, and together they form an unambiguous
profile of the molecule. The following diagram illustrates the logical flow of analysis.
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Primary Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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